(E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N4O2/c25-19(18-16-21-24-10-5-15-26-20(18)24)23-13-11-22(12-14-23)9-4-8-17-6-2-1-3-7-17/h1-4,6-8,16H,5,9-15H2/b8-4+
• InChI Key: BLQRJWAZHKMCGF-XBXARRHUSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)N3CCN(CC3)CC=CC4=CC=CC=C4)OC1
• Isomeric SMILES: C1CN2C(=C(C=N2)C(=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4)OC1
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol
• CAS No.: 1421587-56-5

Description

(E)-(4-cinnamylpiperazin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone is a useful research compound. Its molecular formula is C20H24N4O2 and its molecular weight is 352.438. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensors for Metal Ions

Thirumurugan and Perumal (2011) developed bisaryl-3-pyridinyl-1,2,4-triazine derivatives via condensation, which showed good fluorescent properties. These derivatives selectively bound to Fe(III) ions, indicating potential as fluorescent sensors for detecting specific metal ions in various environments (Thirumurugan & Perumal, 2011).

Novel Synthetic Routes and Antimicrobial Activity

Abdelhamid et al. (2012) synthesized compounds with pyrazolo[5,1-c]triazines and pyrazolo[1,5-a]pyrimidines containing naphthofuran moiety. These compounds were characterized and evaluated, demonstrating new synthetic routes and potential antimicrobial properties (Abdelhamid et al., 2012).

Anticancer and Antimicrobial Agents

Katariya et al. (2021) focused on the synthesis of 1,3-oxazole clubbed pyridyl-pyrazolines with significant anticancer and antimicrobial activities. These compounds were screened against a 60 cancer cell line panel and pathogenic strains, showing high potency and potential in overcoming microbe resistance to pharmaceutical drugs (Katariya et al., 2021).

Antifungal and Antibacterial Agents

Sanjeeva et al. (2022) synthesized novel 1,5-disubstituted pyrazole and isoxazole derivatives, which exhibited good antibacterial and antifungal activity. This highlights the potential of such compounds in the development of new antimicrobial agents (Sanjeeva et al., 2022).

Antimicrobial and Anticancer Potential

Hafez et al. (2016) developed pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties, which showed significant antimicrobial and anticancer activity. This research opens pathways for the development of new therapeutic agents (Hafez et al., 2016).